Cas no 1219964-41-6 (3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride)

• Product Name: 3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride
• CAS No: 1219964-41-6
• MF: C₁₈H₃₀ClNO
• MW: 311.889904499054
• CID: 4687301
• Update Time: 2025-05-21

3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[2-(TERT-BUTYL)-4-METHYLPHENOXY]-ETHYL}PIPERIDINE HYDROCHLORIDE
• 3-(2-(2-(tert-Butyl)-4-methylphenoxy)ethyl)piperidine hydrochloride
• 3-[2-(2-tert-butyl-4-methylphenoxy)ethyl]piperidine hydrochloride
• 3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride

• Inchi： 1S/C18H29NO.ClH/c1-14-7-8-17(16(12-14)18(2,3)4)20-11-9-15-6-5-10-19-13-15;/h7-8,12,15,19H,5-6,9-11,13H2,1-4H3;1H
• InChI Key： CUHCPLPVUGKXQW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C)=CC=1C(C)(C)C)CCC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 284
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride

3-{2-2-(tert-Butyl)-4-methylphenoxy-ethyl}piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1219964-41-6, commonly referred to as 3-{2-2-(tert-butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a phenoxy group at the 3-position. The phenoxy group itself is further substituted with a tert-butyl group at the 2-position and a methyl group at the 4-position, adding complexity and functionality to the structure.

Recent studies have highlighted the importance of tert-butyl substituents in modulating the pharmacokinetic properties of molecules. The presence of this bulky group in the compound suggests that it may play a role in enhancing the compound's stability or bioavailability. Additionally, the methyl group at the 4-position of the phenol ring could contribute to lipophilicity, potentially influencing the molecule's ability to cross biological membranes.

The piperidine ring is a common structural motif in many bioactive compounds, often contributing to hydrogen bonding capabilities and overall molecular flexibility. In this compound, the piperidine ring is connected to an ethyl group that bridges it to the phenoxy moiety. This connectivity could facilitate interactions with biological targets, such as enzymes or receptors, making it a promising candidate for drug design.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that highlight advancements in organic synthesis techniques. The synthesis typically begins with the preparation of the phenoxy ethyl intermediate, which involves coupling reactions and protection/deprotection strategies. The subsequent incorporation of the piperidine ring requires precise control over stereochemistry and regioselectivity, underscoring the complexity of its synthesis.

Recent research has focused on evaluating the biological activity of 3-{2-2-(tert-butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride. In vitro studies have demonstrated its potential as a modulator of certain signaling pathways, which could be relevant in treating diseases such as cancer or neurodegenerative disorders. Furthermore, computational modeling has provided insights into its binding affinities with various protein targets, paving the way for future therapeutic applications.

The compound's hydrochloride salt form is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to its free base counterpart. This makes it easier to formulate into various drug delivery systems, including tablets, capsules, or injectables.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-{2-2-(tert-butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride exhibits low acute toxicity in animal models. However, further long-term toxicity studies are required to fully assess its safety for human use.

The development of this compound represents a convergence of synthetic chemistry and pharmacology, showcasing how tailored molecular design can lead to innovative therapeutic agents. As research continues to unfold, it is anticipated that this molecule will find applications in diverse therapeutic areas.

In conclusion, 3-{2-2-(tert-butyl)-4-methylphenoxy-ethyl}piperidine hydrochloride (CAS No. 1219964-41-6) stands out as a promising compound with potential implications for drug discovery and development. Its unique structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable asset in contemporary medicinal chemistry.